Cas no 1448-23-3 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)-)

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)- Properties

Names and Identifiers

• Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]-,(1b,2a,11b,12a,15b)-
• Glaucarubin
• Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-[(2S)-2-hydroxy-2-methyl-1-oxobutoxy]...
• (5S,8S,9S,10S,11S,13S,14S,17S)-11,17-dihydroxy-10,13,17-trimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• .beta.-Kirondrin
• .alpha.-Kirondrin
• DTXSID201030656
• Picras-3-en-16-one,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-hydroxy-2-methyl-1-oxobutoxy)-, [1.beta.,2.alpha.,11.beta.,12.alpha.,15.beta.(S)]-
• MLS002638406
• NSC14975
• Glaumeba
• C08760
• CHEMBL1997250
• CHEBI:5370
• EH6H7VS52J
• GLAUCARUBIN [MI]
• Butyric acid, 4-ester with 1,2,3,3a.beta.,4,6a.beta.,7,7a.alpha.,10,11,11a,11b.alpha.-dodecahydro-1.alpha.,2.alpha.,4.beta.,10.alpha.,11.beta.-pentahydroxy-3.alpha.,8,11a.beta.-trimethyl-5H-1,11c.beta.-(epoxymethano)phenanthro[10,1-bc]pyran-5-one
• GLAUCARUBIN
• PD011569
• WLN: T C66665/BQ 3AAB S AX KOV RO FUTJ C1 DQ EQ G1 MOVXQ2&1 O1 PQ QQ
• MK-53
• [(1S,4R,5R,6R,7S,8R,11R,13S,16S,17S,18S,19R)-4,5,16,17-tetrahydroxy-6,14,18-trimethyl-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] (2S)-2-hydroxy-2-methylbutanoate
• 1448-23-3
• NCI60_001034
• Glarubin
• Simarubaceae
• GLAUCARUBINE
• NSC-14975
• Q27106735
• PICRAS-3-EN-16-ONE, 11,20-EPOXY-1,2,11,12-TETRAHYDROXY-15-(2-HYDROXY-2-METHYL-1-OXOBUTOXY)-, (1.BETA.,2.ALPHA.,11.BETA.,12.ALPHA.,15.BETA.(S))-
• SMR001547889
• SCHEMBL674501
• b-Kirondrin
• PD027687
• Glaucarubina
• (4,5,16,17-tetrahydroxy-6,14,18-trimethyl-9-oxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl) 2-hydroxy-2-methylbutanoate
• alpha-Kirondrin
• Picras-3-en-16-one, 11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-hydroxy-2-methyl-1-oxobutoxy)-, [1.beta.,2.alpha.,11.beta.,12.alpha.,15.beta.(S)]-
• MLSMR
• +Expand

• InChIKey： LZKVXMYVBSNXER-MODLXYPCSA-N
• Inchi： InChI=1S/C25H36O10/c1-6-22(4,31)21(30)35-16-15-11(3)17(27)25(32)20-23(5)12(10(2)7-13(26)18(23)28)8-14(34-19(16)29)24(15,20)9-33-25/h7,11-18,20,26-28,31-32H,6,8-9H2,1-5H3/t11-,12+,13+,14-,15?,16-,17-,18-,20-,22?,23-,24+,25?/m1/s1
• SMILES： CCC(C(O[C@H]1C(=O)O[C@H]2[C@@]34COC([C@@H]([C@H](C)C13)O)(O)[C@@H]4[C@]1([C@H](O)[C@@H](O)C=C(C)[C@@H]1C2)C)=O)(C)O

Computed Properties

• Exact Mass: 496.23100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 496.23084734g/mol
• Heavy Atom Count: 35
• Complexity: 981
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 163Ų

Experimental Properties

• LogP: -0.35930
• PSA: 162.98000
• Refractive Index: 1.5376 (estimate)
• Boiling Point: 508.86°C (rough estimate)
• Melting Point: 252.5°C (rough estimate)
• Specific Rotation: D25 +45° (c = 1.7 in pyridine); D25 +69° (c = 0.6 in methanol)
• Density: 1.2066 (rough estimate)